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Compound of Interest

Compound Name: Pentavitin

Cat. No.: B1167728

A Comparative Analysis of Pentavitin Versus
Glycerin for Long-Term Skin Hydration

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term skin hydration performance of
two key cosmetic ingredients: Pentavitin® (Saccharide Isomerate) and glycerin. The analysis
is supported by available experimental data, detailed methodologies, and an exploration of
their distinct mechanisms of action.

Executive Summary

Both Pentavitin and glycerin are effective humectants used extensively in skincare for their
hydrating properties. However, their mechanisms of action and long-term efficacy profiles differ
significantly. Glycerin, a well-established humectant, attracts and binds water from the
environment and the deeper layers of the skin. Its efficacy is, to some extent, dependent on
ambient humidity.

Pentavitin, a plant-derived carbohydrate complex, exhibits a uniqgue mechanism of action. It
binds covalently to the keratin in the stratum corneum, creating a moisture reservoir that is not
easily washed away, providing prolonged hydration for up to 72 hours.[1][2] This substantive
binding contributes to a more robust and longer-lasting improvement in skin hydration and
barrier function compared to traditional humectants like glycerin.
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Quantitative Data Comparison

The following tables summarize the available quantitative data from comparative studies. It is

important to note that much of the head-to-head comparative data for Pentavitin and glycerin
is found in manufacturer-published studies. Independent, peer-reviewed clinical trials with raw,
time-course data are not readily available in the public domain.

Metric Pentavitin® Glycerin Study Details Source(s)

Measurement of

) moisture
Moisture )
) retention on the
Retention 38% 6% ) [3]
skin surface at

Capacit
pacty the end of a 14-
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In-vivo
Increased ]
S Up to 43% more ) comparison of
Moisturization ] Baseline R [4]
] than glycerin moisturizing
(Dry Skin) o
activity.
In-vivo
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Moisturization ] Baseline o [4]
] than glycerin moisturizing

(Normal Skin) o
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boosts the
hydration )
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) ) moisturizing [5]
in Soap Bar soap bar 8% glycerin)
soap bar.
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glycerin at 24
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Paramete Pentaviti . Study
Glycerin Urea Control : Source(s)
r n® Details

In-vitro
moisture
retention
efficacy of
o/w
Moisture Favorable emulsions
Regulation  and containing
Less Less
at Low constant ) . N/A 1.5% of the  [3][4]
] ] effective effective ]
Relative moisture active
Humidity regulation ingredient
at 37°C
under
varying low
relative

humidities.

Mechanisms of Action
Pentavitin® (Saccharide Isomerate)

Pentavitin's unique, long-lasting hydration is attributed to its specific binding mechanism with
the skin.[4] It is a carbohydrate complex that is structurally similar to the carbohydrate complex
found in the skin's Natural Moisturizing Factor (NMF).[4] This similarity allows it to bind
covalently to the free amino groups of lysine in the keratin of the corneocytes.[4][6] This creates
a "moisture magnet" effect, locking in moisture and making it resistant to being washed off. The
hydration benefits of Pentavitin are only removed through the natural process of
desquamation.[4] Furthermore, gene expression studies have indicated that Pentavitin can
stimulate genes that are key to improving skin barrier function.[4]

Glycerin

Glycerin is a small trihydroxy alcohol that acts as a classical humectant.[7] It attracts water from
two primary sources: the external environment (especially in humid conditions) and the deeper
dermal layers of the skin.[7] Glycerin's mechanism is closely linked to the aquaporin-3 (AQP3)
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channels in the skin.[3][7] AQP3 is an aquaglyceroporin, a channel protein that facilitates the
transport of both water and glycerol across cell membranes in the epidermis.[3][7] By
increasing the glycerol concentration in the epidermis, glycerin enhances the skin's water-
holding capacity and supports proper skin barrier function and keratinocyte differentiation.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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